Cas no 932830-51-8 (5-1-(Ethylsulfonyl)piperidin-3-yl-4-isobutyl-4H-1,2,4-triazole-3-thiol)

5-1-(Ethylsulfonyl)piperidin-3-yl-4-isobutyl-4H-1,2,4-triazole-3-thiol is a heterocyclic compound featuring a triazole core functionalized with an ethylsulfonyl-substituted piperidine and an isobutyl group. Its molecular structure combines a thiol moiety with a sulfonyl group, enhancing reactivity and potential for further derivatization. The compound's rigid triazole scaffold contributes to stability, while the piperidine and isobutyl substituents may influence solubility and steric properties. This structure suggests utility in medicinal chemistry as a building block for bioactive molecules, particularly in the development of enzyme inhibitors or receptor modulators. Its well-defined synthetic pathway allows for consistent purity and scalability, making it suitable for research applications requiring precise chemical intermediates.

5-1-(Ethylsulfonyl)piperidin-3-yl-4-isobutyl-4H-1,2,4-triazole-3-thiol structure

932830-51-8 structure

Product Name:5-1-(Ethylsulfonyl)piperidin-3-yl-4-isobutyl-4H-1,2,4-triazole-3-thiol

CAS No:932830-51-8

MF:C₁₃H₂₄N₄O₂S₂

MW:332.485260009766

MDL:MFCD08569920

CID:3150050

PubChem ID:17126950

Update Time:2025-05-27

5-1-(Ethylsulfonyl)piperidin-3-yl-4-isobutyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

- 5-(1-(Ethylsulfonyl)piperidin-3-yl)-4-isobutyl-4H-1,2,4-triazole-3-thiol
- 3-(1-ethylsulfonylpiperidin-3-yl)-4-(2-methylpropyl)-1H-1,2,4-triazole-5-thione
- 5-[1-(ethanesulfonyl)piperidin-3-yl]-4-(2-methylpropyl)-4H-1,2,4-triazole-3-thiol
- AKOS017258610
- 5-[1-(ethylsulfonyl)piperidin-3-yl]-4-isobutyl-4H-1,2,4-triazole-3-thiol
- H22949
- AKOS003399800
- MFCD08569920
- 5-[1-(ethylsulfonyl)piperidin-3-yl]-4-(2-methylpropyl)-4H-1,2,4-triazole-3-thiol
- STK482476
- VS-06491
- CS-0321755
- BBL017785
- ALBB-003585
- 932830-51-8
- 5-1-(Ethylsulfonyl)piperidin-3-yl-4-isobutyl-4H-1,2,4-triazole-3-thiol
- MDL： MFCD08569920
- Inchi： 1S/C13H24N4O2S2/c1-4-21(18,19)16-7-5-6-11(9-16)12-14-15-13(20)17(12)8-10(2)3/h10-11H,4-9H2,1-3H3,(H,15,20)
- InChI Key： UGYJWNDEEOHINJ-UHFFFAOYSA-N
- SMILES： S(CC)(N1CCCC(C2=NNC(N2CC(C)C)=S)C1)(=O)=O

Computed Properties

Exact Mass: 332.13406837Da
Monoisotopic Mass: 332.13406837Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 5
Complexity: 525
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 105Å²

5-1-(Ethylsulfonyl)piperidin-3-yl-4-isobutyl-4H-1,2,4-triazole-3-thiol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM530024-1g	5-(1-(Ethylsulfonyl)piperidin-3-yl)-4-isobutyl-4H-1,2,4-triazole-3-thiol	932830-51-8	97%	1g	$251	2024-07-19
Chemenu	CM530024-5g	5-(1-(Ethylsulfonyl)piperidin-3-yl)-4-isobutyl-4H-1,2,4-triazole-3-thiol	932830-51-8	97%	5g	$745	2024-07-19
abcr	AB380727-500 mg	5-[1-(Ethylsulfonyl)piperidin-3-yl]-4-(2-methylpropyl)-4H-1,2,4-triazole-3-thiol	932830-51-8		500MG	€254.60	2023-02-20
abcr	AB380727-1 g	5-[1-(Ethylsulfonyl)piperidin-3-yl]-4-(2-methylpropyl)-4H-1,2,4-triazole-3-thiol	932830-51-8		1 g	€322.50	2023-07-19
abcr	AB380727-5 g	5-[1-(Ethylsulfonyl)piperidin-3-yl]-4-(2-methylpropyl)-4H-1,2,4-triazole-3-thiol	932830-51-8		5 g	€907.00	2023-07-19
TRC	E018310-250mg	5-[1-(Ethylsulfonyl)piperidin-3-yl]-4-isobutyl-4H-1,2,4-triazole-3-thiol	932830-51-8		250mg	$ 275.00	2022-06-05
TRC	E018310-500mg	5-[1-(Ethylsulfonyl)piperidin-3-yl]-4-isobutyl-4H-1,2,4-triazole-3-thiol	932830-51-8		500mg	$ 450.00	2022-06-05
TRC	E018310-1000mg	5-[1-(Ethylsulfonyl)piperidin-3-yl]-4-isobutyl-4H-1,2,4-triazole-3-thiol	932830-51-8		1g	$ 720.00	2022-06-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1392425-250mg	5-(1-(Ethylsulfonyl)piperidin-3-yl)-4-isobutyl-4H-1,2,4-triazole-3-thiol	932830-51-8	97%	250mg	￥1123.00	2024-04-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1392425-1g	5-(1-(Ethylsulfonyl)piperidin-3-yl)-4-isobutyl-4H-1,2,4-triazole-3-thiol	932830-51-8	97%	1g	￥3024.00	2024-04-24